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Compound of Interest

Compound Name: NPD8790

Cat. No.: B11418087

An Examination of a Novel Compound in Drug Development

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and known biological activities of NPD8790. The information is
intended for researchers, scientists, and professionals in the field of drug development to
facilitate further investigation and understanding of this compound. All quantitative data are
presented in structured tables for comparative analysis, and detailed experimental
methodologies are provided. Visual representations of key pathways and workflows are
included to clarify complex interactions.

Chemical Structure and Physicochemical Properties

NPD8790, identified as 2,4-dichloro-3-pentanone, is a chlorinated organic compound. Its
fundamental properties are crucial for understanding its potential as a therapeutic agent.

Chemical Identity

Identifier Value

IUPAC Name 2,4-dichloropentan-3-one[1]
Molecular Formula C5H8CI20[1]

CAS Number 67874-66-2[1]

Synonyms 3-Pentanone, 2,4-dichloro-[1]
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Physicochemical Data

A summary of the key physicochemical properties of NPD8790 is provided below. These
parameters are essential for predicting its absorption, distribution, metabolism, and excretion
(ADME) profile.

Property Value Source
Molecular Weight 155.02 g/mol PubChem
Physical Description Liquid ECHA
Boiling Point 165.2 °C (predicted) Chemspider
Melting Point -25.4 °C (predicted) Chemspider
Solubility Insoluble in water ECHA
Density 1.156 g/cm? (predicted) Chemspider

Biological Activity and Signaling Pathways

While specific in-depth studies on NPD8790's biological activity are not extensively available in
public literature, related research on cellular stress responses can provide a hypothetical
framework for its potential mechanism of action. For instance, the p38 MAPK and NF-kB
signaling pathways are often implicated in cellular responses to chemical stressors.

Hypothetical Signaling Pathway in Response to Cellular
Stress

The following diagram illustrates a potential signaling cascade that could be activated by a
cellular stressor, leading to downstream cellular responses. This is a generalized pathway and
has not been specifically validated for NPD8790.
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Caption: Hypothetical signaling cascade initiated by a cellular stressor.

Experimental Protocols

Detailed experimental protocols for the characterization of compounds like NPD8790 are
critical for reproducible research. The following sections outline standard methodologies that
could be applied.

Synthesis of 2,4-dichloro-3-pentanone

A potential laboratory-scale synthesis of NPD8790 could involve the chlorination of 3-
pentanone.

Materials:

¢ 3-Pentanone

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b11418087?utm_src=pdf-body-img
https://www.benchchem.com/product/b11418087?utm_src=pdf-body
https://www.benchchem.com/product/b11418087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11418087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Sulfuryl chloride (SO2CI2)

Anhydrous diethyl ether

Sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask, dropping funnel, magnetic stirrer, condenser, heating mantle.
Procedure:

o Dissolve 3-pentanone in anhydrous diethyl ether in a round-bottom flask under an inert
atmosphere.

e Cool the solution in an ice bath.
e Add sulfuryl chloride dropwise to the stirred solution.

 After the addition is complete, allow the mixture to warm to room temperature and stir
overnight.

e Quench the reaction by slowly adding saturated sodium bicarbonate solution.
e Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.
 Filter the drying agent and remove the solvent under reduced pressure.

 Purify the crude product by distillation to obtain 2,4-dichloro-3-pentanone.

Workflow for In Vitro Cellular Assay

The following diagram illustrates a typical workflow for assessing the cytotoxic effects of a
compound on a cancer cell line.
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General Workflow for In Vitro Cytotoxicity Assay

Start: Cancer Cell Line Culture

Seed cells into 96-well plates

Treat with varying concentrations of NPD8790

Incubate for 24-72 hours

Perform MTT or similar viability assay

Read absorbance on a plate reader

Analyze data to determine IC50

End: Report IC50 value

Click to download full resolution via product page

Caption: A standard workflow for determining the IC50 of a compound.
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Conclusion

This guide has summarized the available chemical and physical data for NPD8790 (2,4-
dichloro-3-pentanone). While its biological activity is not well-documented in publicly accessible
sources, this document provides a foundational understanding and suggests potential avenues
for investigation based on the activity of structurally related compounds and common cellular
response pathways. The provided experimental protocols offer a starting point for researchers
aiming to synthesize and evaluate the biological effects of this and similar molecules. Further
research is necessary to fully elucidate the pharmacological profile of NPD8790.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b11418087?utm_src=pdf-body
https://www.benchchem.com/product/b11418087?utm_src=pdf-body
https://www.benchchem.com/product/b11418087?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Pentanone_-2_4-dichloro
https://pubchem.ncbi.nlm.nih.gov/compound/3-Pentanone_-2_4-dichloro
https://www.benchchem.com/product/b11418087#chemical-structure-and-properties-of-npd8790
https://www.benchchem.com/product/b11418087#chemical-structure-and-properties-of-npd8790
https://www.benchchem.com/product/b11418087#chemical-structure-and-properties-of-npd8790
https://www.benchchem.com/product/b11418087#chemical-structure-and-properties-of-npd8790
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11418087?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11418087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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